N-(2,5-dimethylphenyl)-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C23H25N3O3/c1-16-6-7-17(2)19(14-16)24-22(27)15-29-20-5-3-4-18-8-9-21(25-23(18)20)26-10-12-28-13-11-26/h3-9,14H,10-13,15H2,1-2H3,(H,24,27)
• InChI Key: GMSNNHQPRHDROI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCOCC4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• CAS No.: 941989-26-0

Description

N-(2,5-dimethylphenyl)-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide, referred to as N-2,5-DMPQ-2-MOR in the scientific literature, is a novel quinoline-based small molecule compound with potential for use in a variety of scientific research applications. It has been studied for its ability to act as a ligand for a variety of receptors, and its ability to modulate biochemical and physiological processes.

Scientific Research Applications

N-2,5-DMPQ-2-MOR has been studied for its ability to act as a ligand for a variety of receptors, including the dopamine D2 receptor, the 5-HT2A receptor, the 5-HT2C receptor, and the sigma-1 receptor. It has also been studied for its ability to modulate biochemical and physiological processes, including calcium mobilization, protein phosphorylation, and gene expression.

Mechanism of Action

N-2,5-DMPQ-2-MOR is believed to act as a ligand for the dopamine D2 receptor, the 5-HT2A receptor, the 5-HT2C receptor, and the sigma-1 receptor. It is thought to bind to these receptors and modulate the activity of the associated biochemical and physiological processes.
Biochemical and Physiological Effects
N-2,5-DMPQ-2-MOR has been shown to modulate a variety of biochemical and physiological processes, including calcium mobilization, protein phosphorylation, and gene expression. It has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin, as well as to modulate the activity of various enzymes and receptors.

Advantages and Limitations for Lab Experiments

N-2,5-DMPQ-2-MOR has several advantages for use in laboratory experiments. It is a small molecule compound, which makes it easy to synthesize and use in experiments. It is also relatively stable, which makes it suitable for use in long-term experiments. However, it does have some limitations, such as its relatively low binding affinity for certain receptors and its limited availability.

Future Directions

N-2,5-DMPQ-2-MOR has potential for use in a variety of scientific research applications, and there are a number of potential future directions for research. These include further investigation into its mechanism of action, its potential for use in drug development, its potential for use in the treatment of various diseases, and its potential for use in the development of new therapeutic agents. Additionally, further research could be conducted into its potential for use in the development of novel compounds with improved binding affinity and/or increased stability.

Synthesis Methods

N-2,5-DMPQ-2-MOR is synthesized through a series of steps starting with the reaction of 2,5-dimethylphenylmagnesium bromide and morpholine. The reaction of these two compounds produces the intermediate N-(2,5-dimethylphenyl)-2-(morpholin-4-yl)quinoline, which is then reacted with acetyl chloride to produce the final product, N-2,5-DMPQ-2-MOR.